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Compound of Interest

Compound Name: AZD9056 hydrochloride

Cat. No.: B1666245

This technical support center provides researchers, scientists, and drug development
professionals with essential information for dissolving and administering AZD9056
hydrochloride in in vivo experiments.

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for creating a stock solution of AZD9056
hydrochloride?

Al: For creating a stock solution, Dimethyl Sulfoxide (DMSO) is highly recommended.
AZD9056 hydrochloride is soluble in DMSO at a concentration of 50 mg/mL (109.78 mM).[1]
It is crucial to use newly opened, anhydrous DMSO as the compound is hygroscopic, and the
presence of water can significantly impact solubility.[1]

Q2: What are suitable vehicles for preparing AZD9056 hydrochloride for oral gavage in
animal studies?

A2: Several vehicle formulations are suitable for preparing AZD9056 hydrochloride for in vivo
administration. Common vehicles include mixtures of DMSO, PEG300, Tween-80, and saline;
DMSO and SBE-B-CD in saline; or DMSO and corn oil.[1] The choice of vehicle may depend
on the specific experimental requirements and the desired final concentration.

Q3: What is the maximum achievable concentration of AZD9056 hydrochloride in these in
vivo formulations?
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A3: With the recommended vehicle formulations, a concentration of at least 2.5 mg/mL (5.49
mM) can be achieved, resulting in a clear solution.[1]

Q4: Can | dissolve AZD9056 hydrochloride directly in water or saline?

A4: While AZD9056 hydrochloride has some solubility in water (1.67 mg/mL or 3.67 mM),
achieving a stable and sufficiently concentrated solution for most in vivo studies can be
challenging.[1] It often requires sonication and heating to 60°C.[1] For reliable and consistent
dosing, using a co-solvent system as detailed in the experimental protocols is recommended.

Troubleshooting Guide

Issue: The compound is not fully dissolving in the chosen vehicle.

e Solution 1: Apply gentle heat and sonication. Use an ultrasonic bath and gently warm the
solution. This can help to break down any precipitate and aid in dissolution.[1]

e Solution 2: Ensure the DMSO is anhydrous. If using a formulation containing DMSO, ensure
it is of high quality and has not absorbed moisture. Hygroscopic DMSO can significantly
reduce the solubility of AZD9056 hydrochloride.[1]

e Solution 3: Prepare the formulation in the correct order. When using a multi-component
vehicle, add and mix each solvent one by one as described in the protocols. This ensures
the compound is fully dissolved in the initial solvent before adding components in which it is
less soluble.[1]

Issue: The solution appears cloudy or has precipitated after preparation.

e Solution 1: Re-sonicate and warm the solution. The precipitate may have formed upon
cooling or standing. Gentle heating and sonication can often bring it back into solution.

» Solution 2: Check the final concentration. If the desired concentration is at the upper limit of
solubility, a slight variation in temperature or vehicle composition can lead to precipitation.
Consider preparing a slightly lower concentration if the issue persists.

o Solution 3: Evaluate the stability of the formulation over time. It is advisable to prepare the
dosing solution fresh for each experiment. If storage is necessary, conduct a small-scale
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stability test to determine if the compound remains in solution under the intended storage

conditions.

Data Presentation

Solvent/Vehicle Solubility Notes

Need ultrasonic; Hygroscopic.
DMSO 50 mg/mL (109.78 mM) o

Requires sonication and
Water 1.67 mg/mL (3.67 mM)

heating to 60°C.[1]

10% DMSO, 40% PEG300,

] > 2.5 mg/mL (5.49 mM)
5% Tween-80, 45% Saline

Results in a clear solution.[1]

10% DMSO, 90% (20% SBE-

_ , = 2.5 mg/mL (5.49 mM)
B-CD in Saline)

Results in a clear solution.[1]

10% DMSO, 90% Corn OiIl = 2.5 mg/mL (5.49 mM)

Results in a clear solution.[1]

Experimental Protocols

Protocol 1: Formulation with PEG300 and Tween-80

This protocol yields a clear solution suitable for oral administration.

Materials:

e AZD9056 hydrochloride powder

Dimethyl sulfoxide (DMSOQO)

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Saline (0.9% NaCl)

Procedure:
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o Weigh the required amount of AZD9056 hydrochloride powder.

o Prepare the vehicle by adding each solvent one by one in the following ratio: 10% DMSO,
40% PEG300, 5% Tween-80, and 45% Saline.

 First, dissolve the AZD9056 hydrochloride powder in DMSO.
e Add PEG300 to the DMSO-AZD9056 hydrochloride mixture and mix thoroughly.
o Add Tween-80 and continue to mix until the solution is clear.

» Finally, add Saline to reach the final volume and mix until a homogenous solution is
achieved.

Example for a 1 mL working solution of 2.5 mg/mL:

Start with a 25 mg/mL stock solution of AZD9056 hydrochloride in DMSO.

Take 100 pL of the DMSO stock solution.

Add 400 pL of PEG300 and mix evenly.

Add 50 pL of Tween-80 and mix evenly.

Add 450 pL of Saline to adjust the final volume to 1 mL.

Protocol 2: Formulation with SBE--CD

This protocol provides an alternative vehicle using a cyclodextrin to enhance solubility.

Materials:

AZD9056 hydrochloride powder

Dimethyl sulfoxide (DMSO)

SBE-3-CD (Sulfobutyl ether-3-cyclodextrin)

Saline (0.9% NacCl)
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Procedure:
e Weigh the required amount of AZD9056 hydrochloride powder.

o Prepare the vehicle by adding each component sequentially: 10% DMSO and 90% (20%
SBE-B3-CD in Saline).

 First, dissolve the AZD9056 hydrochloride in DMSO.
e In a separate tube, prepare a 20% SBE-B-CD solution in Saline.

e Add the SBE-[3-CD solution to the DMSO-AZD9056 hydrochloride mixture to achieve the
final desired concentration and volume. Mix thoroughly until a clear solution is obtained.

Protocol 3: Formulation with Corn Oil

This protocol is suitable for compounds that are better solubilized in a lipid-based vehicle.
Materials:

e AZD9056 hydrochloride powder

e Dimethyl sulfoxide (DMSO)

e Corn Qil

Procedure:

Weigh the required amount of AZD9056 hydrochloride powder.

Prepare the vehicle by adding each component sequentially: 10% DMSO and 90% Corn Oil.

First, dissolve the AZD9056 hydrochloride in DMSO to create a stock solution.

Add the desired volume of the DMSO stock solution to the corn oil to achieve the final target
concentration. Mix thoroughly to ensure a homogenous suspension or solution.

Visualizations
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Preparation of AZD9056 Hydrochloride Dosing Solution

Add PEG300 Add Tween-80 Add Saline
& Mix & Mix & Mix

Click to download full resolution via product page

Caption: Experimental workflow for dissolving AZD9056 hydrochloride.
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Caption: Troubleshooting guide for AZD9056 hydrochloride dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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